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Compound of Interest

Compound Name: SOICR-IN-1

Cat. No.: B607971

SOICR-IN-1, a potent inhibitor of store-overload induced calcium release (SOICR), requires
careful handling and disposal to ensure laboratory safety and environmental protection.[1]
While not classified as a hazardous substance, adherence to standard laboratory safety
protocols is essential.[2] This guide provides detailed procedures for the proper disposal of
SOICR-IN-1 in various forms.

Immediate Safety and Handling Precautions

Before handling SOICR-IN-1, it is crucial to be familiar with the following safety measures.
Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

o Safety glasses or goggles

e Lab coat

 Nitrile gloves

First Aid Measures:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
making sure to lift the upper and lower eyelids. If irritation persists, seek medical attention.[2]

» Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water.[2]
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 Inhalation: Move to a well-ventilated area with fresh air. If breathing becomes difficult, seek
immediate medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

Quantitative Data for SOICR-IN-1

The following table summarizes key quantitative data for SOICR-IN-1.

Property Value

Molecular Formula C25H17N702

Molecular Weight 447.45 g/mol

CAS Number 2380001-43-2

Purity 99.62%][1]

ICso 14.6 uM[1]

Storage (Stock Solution) -80°C for 6 months; -20°C for 1 month[1]

Proper Disposal Procedures

The appropriate disposal method for SOICR-IN-1 depends on its form: unused solid
compound, solutions, or contaminated materials. Under no circumstances should chemical
waste be disposed of down the drain unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.[2]

1. Unused, Uncontaminated Solid Compound:

¢ Unused SOICR-IN-1 in its original solid form should be treated as non-hazardous chemical
waste.[2]

o Collect the solid waste in a clearly labeled, sealed, and appropriate waste container.

o Consult your institution's EHS guidelines for specific procedures on the disposal of non-
hazardous solid chemical waste.[2]
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2. SOICR-IN-1 Solutions:

e The disposal of SOICR-IN-1 solutions is primarily determined by the solvent used.[2] For
instance, if dissolved in DMSO, the waste must be collected in a designated solvent waste
container.[2]

« All liquid waste containing SOICR-IN-1 should be collected in a sealed and clearly labeled
waste container.[2]

o Follow your institution's established protocols for the disposal of liquid chemical waste.
3. Contaminated Labware:

o Disposable labware (e.g., pipette tips, centrifuge tubes, gloves) that has come into contact
with SOICR-IN-1 must be disposed of as solid chemical waste.[2]

o Collect all contaminated items in a designated and clearly labeled solid waste container.

« |If the compound was used with biologically hazardous materials, all contaminated items
must be treated as biohazardous waste and decontaminated, for example, by autoclaving,
before disposal.[2]

Experimental Workflow and Disposal

The following diagram illustrates the general workflow for handling and disposing of SOICR-IN-
1 in a research laboratory setting. This workflow is designed to ensure a safe environment and
proper waste management.
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Caption: Workflow for the safe handling and disposal of SOICR-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b607971?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/soicr-in-1.html
https://www.benchchem.com/pdf/Proper_Disposal_and_Handling_of_Reverse_Transcriptase_IN_1.pdf
https://www.benchchem.com/product/b607971#soicr-in-1-proper-disposal-procedures
https://www.benchchem.com/product/b607971#soicr-in-1-proper-disposal-procedures
https://www.benchchem.com/product/b607971#soicr-in-1-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

